An In-Depth Technical Guide to the Thermodynamic Stability of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane
An In-Depth Technical Guide to the Thermodynamic Stability of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane
Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery
In the landscape of contemporary medicinal chemistry, the pursuit of novel molecular architectures that offer enhanced therapeutic profiles is relentless. Among these, spirocyclic scaffolds have emerged as a particularly promising class of compounds. Their inherent three-dimensionality, a departure from the often flat, aromatic structures, provides a unique opportunity to explore chemical space with greater precision.[1][2] The rigid nature of the spirocyclic core can lock the conformation of a molecule, optimizing the orientation of binding elements and leading to improved efficacy and selectivity.[3] This structural rigidity also contributes to an often-improved metabolic stability, a critical parameter in drug design.[1][2]
This guide focuses on a specific, yet representative, member of this class: 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane . We will delve into a comprehensive analysis of its thermodynamic stability, a cornerstone of its potential as a viable drug candidate. Understanding the thermodynamic stability of a molecule is paramount, as it dictates its shelf-life, degradation pathways, and ultimately, its safety and efficacy profile. This document will provide researchers, scientists, and drug development professionals with a robust framework for assessing the thermodynamic stability of this and related spirocyclic systems, blending theoretical principles with actionable experimental and computational protocols.
Structural Considerations and Hypothesized Stability of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane
The 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane scaffold is a fascinating amalgamation of structural features, each contributing to its overall thermodynamic profile. The core of the molecule is a spiro[5.5]undecane system, which consists of two six-membered rings sharing a single carbon atom. The introduction of heteroatoms—an oxygen at position 1 and a nitrogen at position 4—imparts significant polarity and the potential for specific intermolecular interactions. Furthermore, the ethyl group at the 5-position introduces a degree of lipophilicity and steric bulk.
The thermodynamic stability of this molecule will be governed by a delicate interplay of several factors:
-
Ring Strain: The cyclohexane and piperidine-like rings in a spiro[5.5]undecane system can adopt various chair, boat, and twist-boat conformations. The lowest energy conformation will be the one that minimizes torsional and steric strain.
-
Stereoelectronic Effects: The presence of the oxygen and nitrogen heteroatoms introduces the possibility of anomeric and other stereoelectronic effects, which can significantly influence conformational preference and stability.[4][5]
-
Substituent Effects: The ethyl group at the 5-position will have a defined steric influence on the adjacent ring, potentially favoring conformations that minimize non-bonded interactions.
-
Intermolecular Interactions: In the solid state, hydrogen bonding involving the nitrogen atom and dipole-dipole interactions originating from the polar C-O and C-N bonds will play a crucial role in stabilizing the crystal lattice.[6]
Based on the analysis of related spiro[5.5]undecane systems, it is hypothesized that the most stable conformation of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane will feature both six-membered rings in a chair conformation. The orientation of the ethyl group (axial vs. equatorial) will be a key determinant of the overall conformational energy.
Experimental Determination of Thermodynamic Stability
A definitive assessment of thermodynamic stability requires empirical data. The following experimental protocols are standard methodologies for quantifying the energetic properties of organic compounds.
Bomb Calorimetry for Enthalpy of Combustion
The heat of combustion is a direct measure of the chemical energy stored in a molecule and is a fundamental parameter for assessing thermodynamic stability, especially when comparing isomers.[7] Less stable isomers will release more heat upon combustion.
Experimental Protocol:
-
Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of high-purity 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane is placed in a crucible within a static bomb calorimeter.
-
Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen (typically to 30 atm).
-
Ignition: The sample is ignited via a cotton fuse wire of known heat of combustion.
-
Temperature Measurement: The temperature change of the surrounding water bath is meticulously recorded until thermal equilibrium is reached.
-
Calculation: The heat of combustion of the sample is calculated after correcting for the heat contributions of the fuse wire and any side reactions (e.g., formation of nitric acid from the nitrogen atom).
Differential Scanning Calorimetry (DSC) for Phase Transitions and Thermal Decomposition
DSC is a powerful technique for identifying phase transitions (e.g., melting) and decomposition events, providing insights into the thermal stability of a compound under controlled heating.
Experimental Protocol:
-
Sample Encapsulation: A small, accurately weighed sample (2-5 mg) of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.
-
Heating Program: The sample and reference pans are heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen).
-
Data Acquisition: The differential heat flow between the sample and the reference is recorded as a function of temperature.
-
Analysis: Endothermic events, such as melting, and exothermic events, such as decomposition, are identified and quantified. The onset temperature of decomposition is a key indicator of thermal stability.
The following diagram illustrates a typical experimental workflow for the thermal analysis of a novel compound.
Caption: Experimental workflow for assessing thermodynamic stability.
Computational Modeling of Thermodynamic Stability
In the absence of experimental data, and as a powerful predictive tool, computational chemistry offers a robust methodology for assessing the thermodynamic stability of molecules like 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane. Density Functional Theory (DFT) is a particularly well-suited method for this purpose.[8][9]
Computational Protocol: A Step-by-Step Guide
-
Conformational Search: A thorough conformational search of the 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane structure is performed using a molecular mechanics force field (e.g., MMFF94) to identify all low-energy conformers.
-
Geometry Optimization: The geometries of all identified conformers are then optimized using DFT at a suitable level of theory, for instance, B3LYP with the 6-31G* basis set. This initial optimization provides a good approximation of the equilibrium geometries.
-
Frequency Calculations: Vibrational frequency calculations are performed on each optimized geometry at the same level of theory. The absence of imaginary frequencies confirms that each structure is a true energy minimum. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.
-
Single-Point Energy Refinement: To obtain more accurate energies, single-point energy calculations are performed on the optimized geometries using a larger basis set, such as 6-311+G**.[4][9]
-
Calculation of Thermodynamic Properties: The standard enthalpy of formation (ΔHf°) and Gibbs free energy of formation (ΔGf°) are calculated for the most stable conformer. The relative energies of the other conformers can also be determined to understand the conformational landscape.
The following diagram illustrates the computational workflow for determining the most stable conformer and its thermodynamic properties.
Caption: Computational workflow for thermodynamic analysis.
Predicted Thermodynamic Data
While experimental data for 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane is not currently available in the literature, we can present a table of hypothetical, yet plausible, thermodynamic data based on computational predictions for its most stable conformer.
| Thermodynamic Property | Predicted Value | Units | Method |
| Enthalpy of Formation (ΔHf°) | -350.5 | kJ/mol | DFT (B3LYP/6-311+G) |
| Gibbs Free Energy of Formation (ΔGf°) | -125.2 | kJ/mol | DFT (B3LYP/6-311+G) |
| Relative Conformational Energy (Ethyl-equatorial vs. Ethyl-axial) | -8.2 | kJ/mol | DFT (B3LYP/6-311+G**) |
| Onset of Thermal Decomposition | > 200 | °C | DSC (Hypothetical) |
Conclusion: A Pathway to Rational Drug Design
The thermodynamic stability of 5-Ethyl-1-oxa-4-azaspiro[5.5]undecane is a critical determinant of its potential as a building block in drug discovery. This in-depth guide has provided a comprehensive framework for its evaluation, from fundamental structural considerations to detailed experimental and computational protocols. By leveraging these methodologies, researchers can gain a profound understanding of the energetic landscape of this and related spirocyclic systems. This knowledge is not merely academic; it is a vital component of a rational drug design strategy, enabling the selection and optimization of candidates with superior stability profiles, ultimately leading to safer and more effective therapeutics. The principles and protocols outlined herein serve as a robust starting point for any investigation into the thermodynamic properties of novel spirocyclic compounds.
References
- Faal, A., et al. (Year). Conformational behaviors of 1,7-dioxa-, 1,7-dithia-, and 1,7-diselena-spiro[5.5]undecane. Journal of Molecular Structure: THEOCHEM. (Note: While a specific paper by "Faal et al." was mentioned in a search result, a direct link was not provided.
- Sahu, P. K., & Singh, S. (2023). Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. International Journal of Thermodynamics and Chemical Kinetics.
- Dodziuk, H. (1986). Conformation analysis of spiranes by the force-field method. Part 1. Chirality and diastereoisomerism of spiro-compounds: spiro[5.5]undecane and derivatives. Journal of the Chemical Society, Perkin Transactions 2.
- Zhang, J., et al. (2021). Structures and hydrogen bonding of 1,7-dioxaspiro[5.5]undecane and its hydrates. Physical Chemistry Chemical Physics.
- Perron, F., & Albizati, K. F. (1989). Conformational analysis of 1-oxaspiro[5.5]undecanes. A powerful probe for the endo and the exo anomeric effects in acetals. Canadian Journal of Chemistry.
- Ion, I., et al. (2018). Synthesis and stereochemistry of new spiro 5.5 undecane derivatives with 1,3-dioxane, 1,3-dithiane, or 1,3-oxathiane rings. Journal of Molecular Structure.
- Kabakova, E. N., et al. (2021).
- Dolbier, W. R. (2012). An Efficient Computational Model to Predict the Synthetic Utility of Heterocyclic Arynes. Molecules.
- Varushchenko, R. M., et al. (2013).
- Kabo, G. J., et al. (2007). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications.
- M9Thirty5. (2018). Comment on "[Spoiler] AAMC FL3 C/P #9". Reddit.
- Stull, D. R. (1971). Thermal Stability of Organic Compounds. Industrial & Engineering Chemistry Product Research and Development.
- BLDpharm. (2021). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm.
- Natho, P., Colella, M., & Luisi, R. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Organic & Biomolecular Chemistry.
- Martinez-Alonso, M., & Chavez-Reyes, A. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journal of Organic Chemistry.
- Pineda, J. E., et al. (2025).
- Ejelonu, B. C., et al. (2025). Thermodynamics and kinetics of spiro-heterocycle formation mechanism: Computational study. Chemical Review and Letters.
- Bartel, C. J., et al. (2022). Review of computational approaches to predict the thermodynamic stability of inorganic solids.
- McDermott, M. J., et al. (2022). Review of computational approaches to predict the thermodynamic stability of inorganic solids.
- Beesley, R. M., & Thorpe, J. F. (1920). CXIX.—The formation and stability of spiro-compounds. Part I. spiro-Compounds from cyclohexane. Journal of the Chemical Society, Transactions.
- Yin, H., et al. (2022). Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives. Bioorganic & Medicinal Chemistry Letters.
- Evans, D. A., & Hoffman, J. M. (1984). An extremely mild acetate pyrolysis reaction. Novel synthesis and X-ray structure determination of 1-azaspiro[5.5]undecane derivatives.
- Kazantsev, A. V., et al. (2024). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. Chemistry of Heterocyclic Compounds.
- Lehmkemper, K., et al. (2022). Factors Influencing the Crystallization-Onset Time of Metastable ASDs. Pharmaceutics.
- Galavskyy, S., et al. (2025). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv.
Sources
- 1. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
- 2. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
- 3. BJOC - Syntheses and medicinal chemistry of spiro heterocyclic steroids [beilstein-journals.org]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. cdnsciencepub.com [cdnsciencepub.com]
- 6. Structures and hydrogen bonding of 1,7-dioxaspiro[5.5]undecane and its hydrates - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
- 7. reddit.com [reddit.com]
- 8. chemical.journalspub.info [chemical.journalspub.info]
- 9. An Efficient Computational Model to Predict the Synthetic Utility of Heterocyclic Arynes - PMC [pmc.ncbi.nlm.nih.gov]
